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Compound of Interest

Compound Name: Chromyl chloride

Cat. No.: B080077

Introduction

The chromyl chloride test is a definitive qualitative analysis method used to confirm the
presence of chloride ions (Cl7) in a given inorganic salt or sample.[1][2] This test is highly
specific for chloride and is characterized by the formation of reddish-brown vapors of chromyl
chloride (CrO2Cl2) when the sample is heated with potassium dichromate (K2Cr207) and
concentrated sulfuric acid (H2S0a4).[2][3] These vapors, when passed through a sodium
hydroxide (NaOH) solution, form a yellow solution of sodium chromate (Naz=CrOa4). The
subsequent addition of a lead acetate solution results in the formation of a yellow precipitate of
lead chromate (PbCrOa), confirming the presence of chloride.[1][4] It is important to note that
this test is not suitable for covalent chlorides such as those of mercury (Hg), silver (Ag), and
lead (Pb) because they do not readily produce chloride ions.[3]

Principle and Mechanism

The test proceeds in a series of reactions. Initially, potassium dichromate reacts with
concentrated sulfuric acid to form chromium trioxide (CrOs).[4] The chloride salt present in the
sample then reacts with the sulfuric acid to produce hydrogen chloride (HCI).[4] Subsequently,
chromium trioxide reacts with the generated HCI to form the volatile, reddish-brown chromyl
chloride gas.[4]

The key chemical equations are as follows:

e K2Cr207 + 2H2S04 - 2CrOs + 2KHSO4 + H20
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e NaCl + H2SO4 — NaHSOa + HCI[5]

e CrOs + 2HCI - CrO2Clz + H20[5]

For confirmation, the chromyl chloride gas is passed through sodium hydroxide solution:
CrO2Cl2 + 4NaOH - Naz2CrOa + 2NaCl + 2H20[5]

Finally, the addition of lead acetate to the sodium chromate solution yields a yellow precipitate:
Na2CrOs + Pb(CH3COO)2 - PbCrOasl + 2CH3COONa[5]

Data Presentation

As the chromyl chloride test is a qualitative procedure, the results are observational. The

expected outcomes are summarized in the table below.

Step

Observation

Inference

Heating the sample with
K2Cr207 and conc. H2SOa

Evolution of reddish-brown
fumes.[1][2]

Presence of chloride ions is
indicated by the formation of
chromyl chloride (CrO2Cl2).

Passing the fumes through

NaOH solution

The solution turns yellow.[1][4]

Formation of sodium chromate
(NazCrOa).

Acidifying with acetic acid and

adding lead acetate solution

A yellow precipitate is formed.

[1]5]

Confirms the presence of
chromate ions, and thus the
initial presence of chloride,
through the formation of lead
chromate (PbCrOa).

Experimental Protocol

4.1. Materials and Reagents

o Sample: A small quantity of the solid salt to be tested.

e Reagents:

o Potassium dichromate (K2Cr207), powdered[1][4]
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[e]

Concentrated sulfuric acid (H2S0a4)[1][4]

o

Sodium hydroxide (NaOH) solution (approx. 10%)

[¢]

Dilute acetic acid (CHsCOOH)[1][4]

[¢]

Lead acetate (Pb(CH3COO)2) solution[1][4]

e Apparatus:
o Dry test tubes

Test tube holder

[e]

o

Spatula

Glass rod

[¢]

[¢]

Dropper or pipette

Bunsen burner

[e]

o

Delivery tube (optional, for safely transferring fumes)

4.2. Procedure

Part A: Formation of Chromyl Chloride

Take a small amount (spatula tip) of the dry sample salt in a clean, dry test tube.[1][4]

e Add an equal amount of powdered potassium dichromate to the test tube and mix thoroughly
with a dry glass rod.[4][5]

o Carefully add a few drops of concentrated sulfuric acid to the mixture using a dropper.[1][5]
o Gently heat the mixture over a Bunsen burner.[1][2]

o Observe the evolution of dense, reddish-brown fumes of chromyl chloride.[2][3][4]
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Part B: Confirmatory Test

o Carefully pass the reddish-brown vapors generated in Part A into a second test tube
containing a small amount of sodium hydroxide (NaOH) solution.[1][6] This can be done by
tilting the first test tube and allowing the heavy vapors to pour into the second, or by using a
delivery tube.

e The reddish-brown vapors will dissolve in the NaOH solution, resulting in a yellow solution
due to the formation of sodium chromate (NazCrOa).[1][6]

« To this yellow solution, add a few drops of dilute acetic acid to acidify it.[1][5]
e Finally, add a few drops of lead acetate solution.[1][5]

e The formation of a yellow precipitate of lead chromate (PbCrOa4) confirms the presence of
chloride ions in the original sample.[1][4]

4.3. Safety Precautions

o The chromyl chloride test must be performed in a well-ventilated fume hood as chromyl
chloride vapors are corrosive and toxic.[1][7]

o Chromyl chloride is a suspected carcinogen and irritates the respiratory system and eyes.

[51[7]
o Concentrated sulfuric acid is highly corrosive and should be handled with extreme care.

o Always wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.

e Ensure all glassware is completely dry, as chromyl chloride reacts violently with water.[7]

Visualization

The following diagram illustrates the experimental workflow for the chromyl chloride test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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